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Compound of Interest

Compound Name: 4-Methoxy-4-methyl-2-pentanol

CAS No.: 141-73-1

Cat. No.: B086042

Get Quote

Application Note: Trace Analysis and Quantification of 4-Methoxy-4-methyl-2-pentanol

Part 1: Introduction & Physicochemical Context
4-Methoxy-4-methyl-2-pentanol (CAS: 141-73-1), historically known by the trade name Pent-

Oxol, is a specialized solvent and intermediate utilized in the synthesis of high-performance

coatings, agrochemicals, and pharmaceutical active ingredients (APIs).[1] Structurally, it

combines a secondary alcohol with a sterically hindered ether linkage, imparting unique

solubility properties—bridging the gap between aqueous and organic matrices.[2]

In drug development, it often appears as a process-related impurity (PRI) arising from the

methylation of diacetone alcohol or the reduction of mesityl oxide derivatives.[2] Due to its

moderate boiling point (~164°C) and polarity, it challenges standard volatile solvent methods

(like USP <467>), often requiring optimized gas chromatography (GC) protocols for reliable

quantification.[2]
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Property Value Analytical Implication

Molecular Formula C₇H₁₆O₂ MW = 132.20 g/mol

Boiling Point 163–164°C

Requires intermediate GC

oven ramps; amenable to

Headspace (HS) at >100°C.

Polarity
Moderate (LogP ~0.8–1.[2][3]

[4]1)

Compatible with DB-624 and

DB-WAX phases.[2][4]

Solubility
Water (Partial/Good), Alcohols,

Ethers

Diluents: DMSO, DMAc, or

Methanol are ideal for sample

prep.[2]

Key Fragments (MS) m/z 43, 59, 73 (Base Peak)
m/z 73 is critical for SIM mode

detection.[2]

Part 2: Analytical Protocols
Method A: GC-FID for Routine Quantification (Purity &
High-Level Impurities)
Recommended for raw material assay or process monitoring where the analyte is >0.05%.

Rationale: The Flame Ionization Detector (FID) provides a wide linear dynamic range and

robust response for carbon-containing compounds.[2] A DB-624 (USP G43) column is selected

for its industry-standard ability to separate volatile solvents and alkoxy-alcohols.[2]

Instrument Parameters:

System: Agilent 7890/8890 GC or equivalent.

Detector: FID @ 250°C; H₂ flow: 30 mL/min; Air flow: 400 mL/min; Makeup (N₂): 25 mL/min.

Inlet: Split/Splitless @ 220°C.

Liner: Ultra Inert Split Liner with glass wool (to prevent discrimination of high boilers).[2]

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).
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Column Configuration:

Stationary Phase: 6% Cyanopropylphenyl / 94% Dimethylpolysiloxane (e.g., DB-624, ZB-

624).

Dimensions: 30 m × 0.32 mm ID × 1.8 µm film thickness.[2]

Note: Thicker film (1.8 µm) improves peak shape for polar alcohols.[2]

Temperature Program:

Stage Rate (°C/min) Temperature (°C) Hold Time (min)

Initial - 40 5.0

Ramp 1 10 180 0.0

Ramp 2 20 240 5.0

| Total Run | | | 24.0 min |

Standard Preparation:

Stock Solution: Weigh 100 mg 4-Methoxy-4-methyl-2-pentanol into a 100 mL volumetric

flask. Dilute to volume with Dimethyl Sulfoxide (DMSO).

Internal Standard (ISTD): Add 1-Octanol or Cyclohexanol (approx. 1 mg/mL) to correct for

injection variability.

Linearity Standards: Prepare concentrations at 10, 50, 100, 500, and 1000 µg/mL.

Method B: GC-MS for Trace Impurity Identification
Recommended for genotoxic impurity screening or unknown identification.

Rationale: Mass Spectrometry is required when sensitivity below 10 ppm is needed or matrix

interference is suspected.[2] The m/z 73 ion (cleavage adjacent to the methoxy/methyl group)

is highly specific.[2]
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MS Acquisition Parameters:

Source Temp: 230°C.

Quad Temp: 150°C.

Transfer Line: 250°C.[2]

Scan Mode:

Full Scan: 35–300 amu (for identification).[2]

SIM (Selected Ion Monitoring): Target m/z73 (Quant), 59, 43 (Qualifiers).

Sample Preparation (Headspace - High Sensitivity): Since the boiling point is 164°C, static

headspace requires high incubation temperatures.

Solvent: DMSO or DMAc.

Incubation: 110°C for 20 minutes.

Syringe/Loop Temp: 120°C.

Injection Volume: 1.0 mL (Headspace).[2]

Part 3: Synthesis & Impurity Pathway (Visualization)
The presence of 4-Methoxy-4-methyl-2-pentanol typically indicates a specific synthetic route

involving acetone condensation derivatives.[2]

Acetone
(Starting Material)

Diacetone Alcohol
(4-Hydroxy-4-methyl-2-pentanone)

Aldol Condensation

Mesityl Oxide

Dehydration
(Side Reaction)

4-Methoxy-4-methyl-2-pentanone
(Methylated Ketone)

Methylation
(MeI/Base or MeOH/Acid) 4-Methoxy-4-methyl-2-pentanol

(Pent-Oxol)

Reduction
(H2/Catalyst or NaBH4)
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Click to download full resolution via product page

Caption: Synthetic origin of 4-Methoxy-4-methyl-2-pentanol showing precursor relationships

useful for impurity profiling.

Part 4: Validation & Troubleshooting
System Suitability Criteria

Tailing Factor (Tf): Must be < 1.5. (If > 1.5, trim column inlet or switch to a fresh liner).[2]

Resolution (Rs): > 2.0 between Target and Internal Standard (e.g., 1-Octanol).

Precision: RSD < 2.0% for 6 replicate injections of the standard.

Common Issues & Solutions
Issue Probable Cause Corrective Action

Peak Tailing

Active sites in liner or column;

Hydroxyl group interaction.[2]

[4]

Use Ultra Inert liners with wool.

[2] Ensure column is a "Wax"

or "624" type, not non-polar

DB-1.

Low Sensitivity
High boiling point leads to

condensation in cool spots.[2]

Increase Inlet Temp to 240°C.

Ensure Transfer Line (GC-MS)

is >240°C.

Carryover
Analyte sticking to syringe or

septum.

Use 5+ solvent washes

(MeOH/DCM) between

injections.[2]
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Agilent Technologies.GC Column Selection Guide for Volatile Solvents (DB-624).[Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Methoxy-4-methyl-2-pentanol | C7H16O2 | CID 78955 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. glsciences.com [glsciences.com]

3. CAS 141-73-1: 4-Methoxy-4-methyl-2-pentanol | CymitQuimica [cymitquimica.com]

4. gcms.cz [gcms.cz]

5. 4-Methoxy-4-methyl-2-pentanol, 98%, Thermo Scientific 25 g | Buy Online | Thermo
Scientific Alfa Aesar | Fisher Scientific [fishersci.fr]

To cite this document: BenchChem. [analytical methods for 4-Methoxy-4-methyl-2-pentanol
detection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086042/docs#analytical-methods-for-4-methoxy-4-
methyl-2-pentanol-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

